4-bromo-1-(oxolan-3-yl)-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Bromo-1-(oxolan-3-yl)-1H-imidazole, also known as BOI, is an organic compound that has been studied for its potential applications in scientific research. It is a branched chain aliphatic hydrocarbon with a bromine atom attached to the oxolan-3-yl group. BOI has been studied for its ability to act as a catalyst in a variety of organic reactions and its potential use in the synthesis of various compounds.
Scientific Research Applications
4-bromo-1-(oxolan-3-yl)-1H-imidazole has been studied for its potential applications in scientific research. It can be used as a catalyst in a variety of organic reactions, such as the synthesis of polymers, the synthesis of pharmaceuticals, and the synthesis of bioactive compounds. 4-bromo-1-(oxolan-3-yl)-1H-imidazole can also be used as a ligand for transition metal complexes, and as a reagent for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 4-bromo-1-(oxolan-3-yl)-1H-imidazole is not fully understood. However, it is known that 4-bromo-1-(oxolan-3-yl)-1H-imidazole acts as a catalyst in organic reactions by forming a complex with the reactants. This complex facilitates the reaction by lowering the activation energy required for the reaction to occur.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-1-(oxolan-3-yl)-1H-imidazole have not been extensively studied. However, it has been shown to have antifungal activity and to be able to inhibit the growth of certain bacteria. It has also been studied for its potential use as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
The advantages of using 4-bromo-1-(oxolan-3-yl)-1H-imidazole in lab experiments include its low cost, its ease of synthesis, and its ability to act as a catalyst in a variety of organic reactions. The limitations of using 4-bromo-1-(oxolan-3-yl)-1H-imidazole in lab experiments include its lack of specificity and its potential toxicity.
Future Directions
The future directions for 4-bromo-1-(oxolan-3-yl)-1H-imidazole research include further studies into its potential applications in scientific research, its mechanism of action, and its biochemical and physiological effects. Additionally, researchers should continue to explore the potential of 4-bromo-1-(oxolan-3-yl)-1H-imidazole as a ligand for transition metal complexes and as a reagent for the synthesis of other compounds. Finally, further studies should be conducted to determine the potential uses of 4-bromo-1-(oxolan-3-yl)-1H-imidazole in drug development and to assess its potential toxicity.
Synthesis Methods
The synthesis of 4-bromo-1-(oxolan-3-yl)-1H-imidazole can be achieved through a two-step process. The first step involves the reaction of oxolan-3-yl bromide with anhydrous zinc chloride in acetonitrile to form the corresponding oxolan-3-yl zinc chloride. The second step involves the reaction of the oxolan-3-yl zinc chloride with imidazole in the presence of a base to form 4-bromo-1-(oxolan-3-yl)-1H-imidazole. This two-step synthesis is simple, efficient, and cost-effective.
properties
IUPAC Name |
4-bromo-1-(oxolan-3-yl)imidazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2O/c8-7-3-10(5-9-7)6-1-2-11-4-6/h3,5-6H,1-2,4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUAYYDBXGOTBFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1N2C=C(N=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-(oxolan-3-yl)-1H-imidazole | |
CAS RN |
1353855-75-0 |
Source
|
Record name | 4-bromo-1-(oxolan-3-yl)-1H-imidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.